4-(5-Formyl-2-methoxyphenoxymethyl)benzonitrile
Description
Scientific Research Applications
Electrolyte Additives for Lithium Ion Batteries
A study utilized 4-(Trifluoromethyl)-benzonitrile as an electrolyte additive to improve the cyclic stability of lithium nickel manganese oxide cathodes in high voltage lithium ion batteries. This research suggests potential applications of similar compounds in enhancing the performance and longevity of battery materials (Huang et al., 2014).
Chromogenic Indicators for NADH and Cell Viability
Another study reported the synthesis of a highly water-soluble disulfonated tetrazolium salt, indicating potential uses of related benzonitrile derivatives as sensitive chromogenic indicators for biological applications like NADH detection and cell proliferation assays (Ishiyama et al., 1997).
Liquid Crystalline Behavior and Photophysical Properties
Research on new series of 4-(2-(4-alkoxyphenyl)-6-methoxypyridin-4-yl)benzonitriles with potential mesogenic properties revealed their liquid crystalline behavior and photophysical properties. This suggests applications in the development of materials for display technologies and optoelectronic devices (Ahipa et al., 2014).
Protein Reagents for Enzyme Studies
2-Methoxy-5-nitrobenzyl bromide was studied as an environmentally sensitive protein reagent, demonstrating potential applications in the examination of enzyme properties and interactions (Horton et al., 1965).
properties
IUPAC Name |
4-[(5-formyl-2-methoxyphenoxy)methyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3/c1-19-15-7-6-14(10-18)8-16(15)20-11-13-4-2-12(9-17)3-5-13/h2-8,10H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWAJAOXRVPVQNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)OCC2=CC=C(C=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Formyl-2-methoxyphenoxymethyl)benzonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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